Cas no 1228898-24-5 (3-Bromo-2-(trifluoromethyl)benzonitrile)

3-Bromo-2-(trifluoromethyl)benzonitrile structure

1228898-24-5 structure

Product Name:3-Bromo-2-(trifluoromethyl)benzonitrile

CAS No:1228898-24-5

MF:C₈H₃BrF₃N

MW:250.015331506729

MDL:MFCD16606444

CID:4579342

PubChem ID:67289807

Update Time:2024-11-04

3-Bromo-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2-(trifluoromethyl)benzonitrile
- Benzonitrile,3-bromo-2-(trifluoromethyl)-
- PS-11478
- 1228898-24-5
- CS-0377856
- SCHEMBL2134651
- AKOS027440904
- G89355
- MFCD16606444
- MDL： MFCD16606444
- Inchi： 1S/C8H3BrF3N/c9-6-3-1-2-5(4-13)7(6)8(10,11)12/h1-3H
- InChI Key： WQERJEKPDHRROX-UHFFFAOYSA-N
- SMILES： C(#N)C1=CC=CC(Br)=C1C(F)(F)F

Computed Properties

Exact Mass: 248.94010g/mol
Monoisotopic Mass: 248.94010g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 23.8Å²

3-Bromo-2-(trifluoromethyl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A013006812-250mg	3-Bromo-2-(trifluoromethyl)benzonitrile	1228898-24-5	97%	250mg	$470.40	2023-09-03
Alichem	A013006812-500mg	3-Bromo-2-(trifluoromethyl)benzonitrile	1228898-24-5	97%	500mg	$790.55	2023-09-03
Alichem	A013006812-1g	3-Bromo-2-(trifluoromethyl)benzonitrile	1228898-24-5	97%	1g	$1549.60	2023-09-03
abcr	AB531590-250 mg	3-Bromo-2-(trifluoromethyl)benzonitrile; .	1228898-24-5		250MG	€129.00	2022-07-29
abcr	AB531590-1 g	3-Bromo-2-(trifluoromethyl)benzonitrile; .	1228898-24-5		1g	€307.00	2022-07-29
Apollo Scientific	PC502063-250mg	3-Bromo-2-(trifluoromethyl)benzonitrile	1228898-24-5	95%	250mg	£55.00	2023-09-01
Apollo Scientific	PC502063-1g	3-Bromo-2-(trifluoromethyl)benzonitrile	1228898-24-5	95%	1g	£165.00	2023-09-01
Apollo Scientific	PC502063-5g	3-Bromo-2-(trifluoromethyl)benzonitrile	1228898-24-5	95%	5g	£495.00	2023-09-01
TRC	B710045-1000mg	3-Bromo-2-(trifluoromethyl)benzonitrile	1228898-24-5		1g	$ 787.00	2023-04-18
TRC	B710045-2500mg	3-Bromo-2-(trifluoromethyl)benzonitrile	1228898-24-5		2500mg	$ 1671.00	2023-04-18

3-Bromo-2-(trifluoromethyl)benzonitrile Related Literature

1. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

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